Cas no 1311258-57-7 (2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate)

• Product Name: 2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate
• CAS No: 1311258-57-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5099238
• Update Time: 2025-05-22

2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate
• ethylisoindoline-4-carboxylate

• Inchi： 1S/C11H13NO2/c1-2-14-11(13)9-5-3-4-8-6-12-7-10(8)9/h3-5,12H,2,6-7H2,1H3
• InChI Key： KUGFBSVSLMWHPZ-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(OCC)=O)=CC=C2)CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate

2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1311258-57-7, commonly referred to as 2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. In this article, we will delve into its properties, synthesis methods, and recent advancements in its utilization.

Isoindoline derivatives have been extensively studied for their versatility in chemical synthesis. The tert-butyl and ethyl substituents in this compound contribute to its stability and reactivity. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of the molecule, making it suitable for advanced chemical transformations. For instance, researchers have explored the use of 2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate in the synthesis of heterocyclic compounds, which are crucial in drug discovery and materials science.

The synthesis of 2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate involves a multi-step process that typically begins with the preparation of isoindoline precursors. The introduction of the tert-butyl and ethyl groups is achieved through carefully controlled alkylation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements are particularly relevant for industrial-scale production, where cost-effectiveness and scalability are paramount.

One of the most promising applications of 2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate lies in its use as a precursor for bioactive compounds. Isoindoline derivatives have been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. By modifying the substituents on the isoindoline ring, researchers can fine-tune these biological properties. For example, studies published in 2023 demonstrate that derivatives with bulky substituents like tert-butyl exhibit enhanced selectivity towards specific cellular targets, making them potential candidates for targeted drug delivery systems.

In addition to its biological applications, 2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate has found utility in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer blends to improve their electrical conductivity without compromising mechanical properties. Such materials hold promise for applications in flexible electronics and energy storage devices.

The environmental impact of synthesizing 2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate is another area of active research. Green chemistry principles are being increasingly applied to minimize waste and reduce energy consumption during production. For instance, solvent-free reaction conditions and recyclable catalysts are being explored to enhance the sustainability of this process. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 2-(tert-butyl)4-ethylisoindoline-2,4-dicarboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and material science progress, this compound is poised to play an even more significant role in both academic research and industrial applications.